Cas no 101-16-6 (3-Methoxydiphenylamine)

• Product Name: 3-Methoxydiphenylamine
• CAS No: 101-16-6
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• MDL: MFCD00008383
• CID: 35129
• PubChem ID: 7544
• Update Time: 2025-11-02

3-Methoxydiphenylamine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-N-phenylaniline
• 3-Methoxydiphenylamine
• N-Phenyl-m-anisidine
• MethoxydiphenylaMine
• 3-Methoxydiphenylami
• 3-Methoxyphenylamine
• DIPHENYLAMINE,3-METHOXY-
• N-Phenyl-3-methoxyaniline
• N1-phenyl-3-methoxyaniline
• N-(3-Methoxyphenyl)aniline
• 3-METHOXYDIPHENYLAMINE 97+%
• Benzenamine, 3-methoxy-N-phenyl-
• MKASXAGBWHIGCF-UHFFFAOYSA-N
• N-(3-Methoxyphenyl)-N-phenylamine
• 3-methoxydiphenylamin
• PubChem13530
• 3-methoxy diphenylamine
• BIDD:GT0233
• Jsp000196
• MKASXAGBWHIGCF-UHFFFAOYSA-
• 3-Methoxydiphenylamine, 98%
• AKOS000121435
• FT-0631533
• STR04774
• N-(3-Methoxyphenyl)-N-phenylamine #
• EINECS 202-921-5
• MFCD00008383
• M1135
• W-108925
• EN300-21118
• AC-22498
• SCHEMBL917608
• AM20080714
• n(3-methoxyphenyl)-n-phenylamine
• CS-W010505
• NS00023033
• 101-16-6
• InChI=1/C13H13NO/c1-15-13-9-5-8-12(10-13)14-11-6-3-2-4-7-11/h2-10,14H,1H3
• DTXSID10143614
• N-(3-Methoxyphenyl)-N-phenylamine;3-methoxy-N-phenylaniline
• 3-METHOXY-N-PHENYLBENZENAMINE
• DTXCID6066105
• 202-921-5

• MDL： MFCD00008383
• Inchi： 1S/C13H13NO/c1-15-13-9-5-8-12(10-13)14-11-6-3-2-4-7-11/h2-10,14H,1H3
• InChI Key： MKASXAGBWHIGCF-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 199.10000
• Monoisotopic Mass: 199.099714
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 21.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.1100
• Melting Point: 71.0 to 74.0 deg-C
• Boiling Point: 160°C/2mmHg(lit.)
• Flash Point: 132 °C
• Refractive Index: 1.61
• PSA: 21.26000
• LogP: 3.51180
• Solubility: Not determined

3-Methoxydiphenylamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature(BD87794)
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates

Additional information on 3-Methoxydiphenylamine

3-Methoxydiphenylamine (CAS No. 101-16-6): Properties, Applications, and Market Insights

3-Methoxydiphenylamine (CAS No. 101-16-6) is a versatile organic compound widely used in industrial and research applications. This aromatic amine derivative, characterized by its methoxy-substituted diphenylamine structure, has garnered significant attention due to its unique chemical properties and broad utility. In this comprehensive guide, we explore its physical and chemical properties, industrial applications, and emerging trends in the global market.

The molecular formula of 3-Methoxydiphenylamine is C₁₃H₁₃NO, with a molecular weight of 199.25 g/mol. Its structure features a methoxy group (-OCH₃) attached to one of the phenyl rings in diphenylamine, enhancing its solubility in organic solvents like ethanol and acetone. This property makes it a valuable intermediate in organic synthesis and specialty chemicals production. Researchers often highlight its stability under standard conditions, with a melting point range of 45-50°C and a boiling point of approximately 320°C.

One of the most searched questions about 3-Methoxydiphenylamine 101-16-6 relates to its role as a light stabilizer and antioxidant in polymer formulations. With growing demand for UV-resistant materials in automotive and packaging industries, this compound has become a hotspot in material science discussions. Its ability to scavenge free radicals and prevent polymer degradation aligns with sustainability trends, addressing frequent Google queries like "eco-friendly polymer additives" or "advanced material stabilizers."

In the pharmaceutical sector, 3-Methoxydiphenylamine serves as a key building block for drug development. Recent PubMed-indexed studies investigate its derivatives as potential anti-inflammatory agents, connecting to popular health-related searches such as "novel amine-based pharmaceuticals." The compound's structural flexibility allows medicinal chemists to develop targeted therapies, particularly in neurological and metabolic disorder research.

The global market for 3-Methoxydiphenylamine CAS 101-16-6 shows steady growth, driven by Asia-Pacific's expanding chemical industry. Market analysts frequently search for "diphenylamine derivatives market forecast 2025," reflecting strong commercial interest. Major manufacturers are investing in green chemistry approaches to produce this compound, responding to ESG (Environmental, Social, and Governance) investment trends in the chemical sector.

Quality control of 3-Methoxydiphenylamine remains a critical topic, with HPLC and GC-MS being the most referenced analytical techniques in research papers. Laboratories often search for "CAS 101-16-6 purity standards" or "amine compound characterization methods," underscoring the importance of precise quantification in industrial applications. The compound typically appears as a pale yellow crystalline powder with ≥98% purity in commercial grades.

Emerging applications in electronic materials have recently boosted interest in 3-Methoxydiphenylamine. Its incorporation into organic semiconductors and hole-transport layers aligns with booming searches for "flexible electronics materials" and "OLED chemical components." ResearchGate discussions frequently cite its electron-donating properties as advantageous for optoelectronic device performance.

Storage and handling recommendations for 3-Methoxydiphenylamine 101-16-6 emphasize protection from moisture and direct sunlight, common queries in chemical safety forums. While not classified as hazardous under standard regulations, proper ventilation and personal protective equipment are advised during handling, reflecting workplace safety trends in chemical manufacturing SOPs (Standard Operating Procedures).

Environmental fate studies indicate that 3-Methoxydiphenylamine undergoes biodegradation in soil systems, a relevant point for sustainability-focused searches like "amine compounds environmental impact." Regulatory databases show compliance with major chemical inventories including TSCA and EINECS, important for compliance officers searching "CAS 101-16-6 regulatory status."

Future research directions for 3-Methoxydiphenylamine may explore its catalytic applications, responding to growing interest in "amine-based catalysts" and "green chemistry alternatives." Patent analysis reveals increasing innovation around this compound, particularly in energy storage systems and advanced coating technologies.